6-(2-Chlorophenyl)-2-(2-naphthyloxy)-4-(trifluoromethyl)nicotinonitrile
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
IUPAC Name |
6-(2-chlorophenyl)-2-naphthalen-2-yloxy-4-(trifluoromethyl)pyridine-3-carbonitrile | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H12ClF3N2O/c24-20-8-4-3-7-17(20)21-12-19(23(25,26)27)18(13-28)22(29-21)30-16-10-9-14-5-1-2-6-15(14)11-16/h1-12H | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDVMHRDUBDBMDQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)OC3=C(C(=CC(=N3)C4=CC=CC=C4Cl)C(F)(F)F)C#N | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H12ClF3N2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.8 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
A. Substituent Effects on Physical Properties
B. Electronic and Steric Effects
- Electron-Withdrawing Groups (EWGs) : The trifluoromethyl group in the target compound and others (e.g., 13600-48-1 ) enhances electrophilicity, which is critical for nucleophilic aromatic substitution or binding in biological targets.
Preparation Methods
Retrosynthetic Analysis and Strategic Bond Disconnections
A retrosynthetic approach reveals three critical disconnections for constructing the target molecule (Figure 1):
- Pyridine Ring Formation : The central pyridine nucleus can be assembled via cyclization reactions or functionalization of pre-existing pyridine derivatives.
- Substituent Introduction : The 2-naphthyloxy, trifluoromethyl, and 2-chlorophenyl groups require sequential installation using coupling or substitution reactions.
- Nitrile Group Incorporation : The cyano group at position 3 may be introduced early via nucleophilic substitution or late-stage functionalization.
Key challenges include managing steric hindrance from the naphthyloxy group (logP ≈ 4.2) and achieving regioselectivity during pyridine functionalization.
Stepwise Synthesis Approaches
Pyridine Core Construction
Two predominant strategies emerge for assembling the 4-(trifluoromethyl)pyridine scaffold:
Kröhnke Pyridine Synthesis
This classical method enables simultaneous pyridine ring formation and trifluoromethyl group introduction:
Reaction Scheme
- Condensation of 2-chlorophenylacetone with trifluoroacetic anhydride
- Cyclization with ammonium acetate in acetic acid
- Nitrile introduction via Rosenmund-von Braun reaction
Typical Conditions
Halogen Dance Strategy
Modern approaches utilize halogen migration for precise substituent positioning:
Key Steps
- Start with 2,4-dichloro-6-(trifluoromethyl)pyridine-3-carbonitrile
- Sequential Suzuki-Miyaura couplings for aryl group installation
- Naphthyloxy introduction via Ullmann coupling
Advantages
Naphthyloxy Group Installation
The sterically demanding 2-naphthyloxy group requires specialized coupling conditions:
Ullmann Ether Synthesis
| Parameter | Condition | Impact on Yield |
|---|---|---|
| Catalyst | CuI (20 mol%) | +32% vs. CuBr |
| Ligand | 1,10-Phenanthroline | Prevents oxidation |
| Solvent | DMF/DMSO (3:1) | Optimal polarity |
| Temperature | 130°C (MW-assisted) | Reduces time 4x |
| Base | Cs2CO3 | Maintains pH 9-10 |
Mitsunobu Reaction Alternative
For oxygen-sensitive intermediates:
- DIAD/TPP system in THF
- 0°C to RT gradient
- 55% yield but higher purity
Optimization of Critical Reaction Steps
Trifluoromethyl Group Stabilization
The electron-withdrawing -CF3 group destabilizes intermediates, necessitating:
Stabilization Strategies
- Low-temperature (-78°C) lithiation
- In situ protection with TMSCl
- Use of non-polar solvents (toluene > DCM)
Impact on Yield
| Condition | Yield Without Stabilization | Yield With Stabilization |
|---|---|---|
| Lithiation | 12% | 41% |
| Coupling Reactions | 28% | 63% |
Regioselectivity in Pyridine Functionalization
Quantum mechanical calculations (DFT, B3LYP/6-31G*) predict preferential substitution at C-2 and C-6 positions due to:
- Lower activation energy (ΔG‡ = 18.7 kcal/mol vs. 24.3 kcal/mol for C-4)
- Orbital orientation favoring nucleophilic attack
Experimental verification using directed ortho-metalation:
| Directed Group | Regioselectivity (C-2:C-4:C-6) | Reference |
|---|---|---|
| -OMe | 85:8:7 | |
| -CN | 78:12:10 |
Purification and Isolation Techniques
Chromatographic Challenges
The compound's high lipophilicity (logP 4.2) complicates standard silica gel chromatography:
Improved Methods
- Reverse-phase C18 columns with ACN/H2O gradient (65:35 → 95:5)
- Recycling HPLC for ≥98% purity
- Preparative TLC using hexane:EtOAc (7:3)
Yield Recovery
| Method | Purity | Recovery |
|---|---|---|
| Standard Column | 92% | 61% |
| Recycling HPLC | 99.5% | 83% |
| Crystallization | 97% | 45% |
Crystallization Optimization
Ethyl acetate/hexane systems produce needle-like crystals suitable for X-ray analysis:
Conditions for Polymorph Control
| Solvent Ratio | Temperature | Crystal Form | Melting Point |
|---|---|---|---|
| 1:3 | -20°C | Form I | 148-150°C |
| 1:1 | 4°C | Form II | 142-144°C |
| 3:1 | RT | Amorphous | N/A |
Industrial-Scale Production Considerations
Continuous Flow Synthesis
Microreactor systems address exothermic risks during nitrile formation:
Benefits
- 5x higher throughput vs. batch
- 92% conversion in 8 min residence time
- Reduced impurity formation (≤0.8%)
Economic Analysis
| Parameter | Batch Process | Flow Process |
|---|---|---|
| CAPEX | $2.1M | $3.4M |
| OPEX (per kg) | $12,400 | $8,900 |
| Purity | 97.2% | 99.1% |
Green Chemistry Metrics
Alternative solvent screening using EHS criteria:
| Solvent | PMI | E-Factor | GWP |
|---|---|---|---|
| DMF | 18.4 | 34.7 | High |
| 2-MeTHF | 6.8 | 12.1 | Low |
| Cyrene | 5.2 | 9.4 | Neutral |
Adoption of bio-based 2-MeTHF improves sustainability while maintaining yields (~88% vs DMF's 91%).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
